Cas no 88597-34-6 (1H-Pyrazole-4-carboxylic acid, 1-(4-bromophenyl)-2,3-dihydro-3-oxo-, ethyl ester)

• Product Name: 1H-Pyrazole-4-carboxylic acid, 1-(4-bromophenyl)-2,3-dihydro-3-oxo-, ethyl ester
• CAS No: 88597-34-6
• MF: C₁₂H₁₁BrN₂O₃
• MW: 311.131342172623
• CID: 627491
• Update Time: 2023-11-18

1H-Pyrazole-4-carboxylic acid, 1-(4-bromophenyl)-2,3-dihydro-3-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 1-(4-bromophenyl)-2,3-dihydro-3-oxo-,ethyl ester
• 2-p-bromophenyl-4-ethoxycarbonyl-3-pyrazolin-5-one
• CID 121015440
• 1H-Pyrazole-4-carboxylic acid, 1-(4-bromophenyl)-2,3-dihydro-3-oxo-, ethyl ester

• Inchi： 1S/C12H11BrN2O3/c1-2-18-12(17)10-7-15(14-11(10)16)9-5-3-8(13)4-6-9/h3-7H,2H2,1H3,(H,14,16)
• InChI Key： RQDJJHHRSFPKLU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N1C=C(C(=O)OCC)C(N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 376
• Topological Polar Surface Area: 58.6

Experimental Properties

• Density: 1.570±0.06 g/cm3(Predicted)
• pka: 6.75±0.70(Predicted)